Cas no 18346-06-0 (7H-Purine,7-(phenylmethyl)-)

7H-Purine,7-(phenylmethyl)- structure
Product name:7H-Purine,7-(phenylmethyl)-
7H-Purine,7-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 7H-Purine,7-(phenylmethyl)-
- 7-benzylpurine
- 7-Benzyl-7H-purin
- 7-benzyl-7h-purine
- AC1L5T5T
- AC1Q4WQG
- AR-1H3181
- CTK4D8491
- NSC35650
- SureCN325140
- 18346-06-0
- NSC-35650
- 7-benzyl purine
- NSC 35650
- SCHEMBL325140
- DTXSID60284107
- AB-323/11462468
-
- Inchi: InChI=1S/C12H10N4/c1-2-4-10(5-3-1)7-16-9-15-12-11(16)6-13-8-14-12/h1-6,8-9H,7H2
- InChI Key: KKUVNLTZHSEFQY-UHFFFAOYSA-N
- SMILES: C1(CN2C3C(=NC=NC=3)N=C2)C=CC=CC=1
Computed Properties
- Exact Mass: 210.0907
- Monoisotopic Mass: 210.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 410.8°C at 760 mmHg
- Flash Point: 202.3°C
- Refractive Index: 1.692
- PSA: 43.6
- LogP: 1.87460
7H-Purine,7-(phenylmethyl)- Related Literature
-
Eun Ji Park,Jong Ki Sim,Myung-Geun Jeong,Hyun Ook Seo,Young Dok Kim RSC Adv., 2013,3, 12571-12576
-
Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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Hannah F. Gaiser,Ana Kuzmanoski,Claus Feldmann RSC Adv., 2019,9, 10195-10200
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J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
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